Cas no 2034389-52-9 (5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine)

• Product Name: 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine
• CAS No: 2034389-52-9
• MF: C₁₉H₃₀N₂O₂S
• MW: 350.518703937531
• CID: 5926698
• PubChem ID: 119105817
• Update Time: 2025-07-16

5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine
• F6562-6042
• [2-(tert-butylsulfanylmethyl)piperidin-1-yl]-(6-propan-2-yloxypyridin-3-yl)methanone
• AKOS026699692
• (2-((tert-butylthio)methyl)piperidin-1-yl)(6-isopropoxypyridin-3-yl)methanone
• 5-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine
• 2034389-52-9

• Inchi： 1S/C19H30N2O2S/c1-14(2)23-17-10-9-15(12-20-17)18(22)21-11-7-6-8-16(21)13-24-19(3,4)5/h9-10,12,14,16H,6-8,11,13H2,1-5H3
• InChI Key： LXPQREBQWZUJNN-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(C1C=NC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 350.20279938g/mol
• Monoisotopic Mass: 350.20279938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.7Ų

Additional information on 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine

Introduction to 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine (CAS No. 2034389-52-9)

5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine, with the CAS number 2034389-52-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a tert-butylsulfanyl group, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The pyridine ring is a fundamental component of many biologically active molecules, known for its ability to modulate various biological processes. In the context of 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine, the pyridine ring serves as a scaffold that enhances the compound's stability and bioavailability. The tert-butylsulfanyl group is another key feature, providing additional steric and electronic effects that can influence the compound's pharmacological properties. This group is known for its ability to improve the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design.

The piperidine moiety in 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine adds further complexity to its structure. Piperidines are widely used in medicinal chemistry due to their versatile nature and ability to form hydrogen bonds, which can enhance binding affinity to target proteins. The presence of this moiety suggests that the compound may have high selectivity and potency in interacting with specific biological targets.

Recent studies have highlighted the potential of 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that compounds with similar structural features can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes play critical roles in maintaining cognitive function, and their inhibition can help alleviate symptoms associated with neurodegenerative diseases.

In addition to neurological applications, 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This pathway is a key regulator of cell growth, survival, and metabolism, making it an attractive target for cancer therapy.

The propan-2-yloxy group in 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine further contributes to its unique properties. This group can enhance the solubility and permeability of the compound, which are important factors for drug delivery and absorption. The combination of these structural elements results in a molecule with favorable pharmacokinetic properties, making it suitable for both oral and parenteral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be a viable candidate for further development as a therapeutic agent.

In conclusion, 5-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}-2-(propan-2-yloxy)pyridine (CAS No. 2034389-52-9) represents a promising molecule with potential applications in multiple therapeutic areas. Its unique structural features contribute to its biological activity and pharmacological properties, making it an exciting subject of ongoing research. As more data becomes available from clinical trials, it is anticipated that this compound will play an increasingly important role in the development of new treatments for various diseases.